Cas no 1895-97-2 ((2E)-2-methyl-3-phenylprop-2-enoic acid)

• Product Name: (2E)-2-methyl-3-phenylprop-2-enoic acid
• CAS No: 1895-97-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00002652
• CID: 1384311
• PubChem ID: 637817
• Update Time: 2025-04-23

(2E)-2-methyl-3-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)-
• 3-phenyl-2-methylprop-2-enoic acid
• α-Methylcinnamic acid
• (E)-2-Methylcinnamic Acid
• (E)-2-Methyl-3-phenylacrylic Acid
• trans-α-Methylcinnamic acid
• α-Methyl-trans-cinnamic acid
• (E)-3-Phenylmethacrylic acid
• (E)-α-Benzylidenepropionic acid
• (E)-2-Methyl-3-phenylpropenoic acid
• (2E)-2-methyl-3-phenylprop-2-enoic acid
• (E)-alpha-Methylcinnamic Acid

• MDL： MFCD00002652
• Inchi： 1S/C10H10O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)/b8-7+
• InChI Key： XNCRUNXWPDJHGV-BQYQJAHWSA-N
• SMILES： OC(/C(/C)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.0613 (rough estimate)
• Melting Point: 80°C(lit.)
• Boiling Point: 288°C(lit.)
• Refractive Index: 1.5120 (estimate)
• PSA: 37.3

(2E)-2-methyl-3-phenylprop-2-enoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-2-methyl-3-phenylprop-2-enoic acid

Comprehensive Overview of 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)- (CAS No. 1895-97-2)

2-Propenoic acid, 2-methyl-3-phenyl-, (2E)-, also known by its CAS number 1895-97-2, is a specialized organic compound that has garnered significant attention in the chemical and materials science industries. This compound belongs to the family of α,β-unsaturated carboxylic acids, which are widely utilized in polymer chemistry, pharmaceuticals, and specialty coatings. The (2E)- configuration indicates the trans arrangement of substituents around the double bond, a feature that often influences the compound's reactivity and physical properties.

The molecular structure of 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)- includes a phenyl group attached to the third carbon and a methyl group on the second carbon of the propenoic acid backbone. This unique arrangement contributes to its distinct chemical behavior, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently explore its potential in creating high-performance polymers, adhesives, and UV-curable resins, aligning with the growing demand for sustainable and efficient materials in industries like automotive and electronics.

One of the most compelling aspects of CAS 1895-97-2 is its role in green chemistry initiatives. As industries shift toward eco-friendly alternatives, this compound's ability to participate in controlled polymerization reactions—such as atom transfer radical polymerization (ATRP)—has made it a topic of interest. Its derivatives are often investigated for their low toxicity and biodegradability, addressing contemporary concerns about environmental impact. This aligns with the increasing number of searches for "sustainable chemical alternatives" and "green polymer additives" in academic and industrial circles.

In the pharmaceutical sector, 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)- serves as a precursor for bioactive molecules. Its structure allows for modifications that can enhance drug delivery systems or act as a scaffold for small-molecule therapeutics. Recent studies have explored its potential in cancer research and anti-inflammatory agents, topics that frequently trend in scientific databases and AI-driven research tools. The compound's versatility in medicinal chemistry underscores its relevance in cutting-edge drug development.

From a commercial perspective, the market for 2-methyl-3-phenyl-2-propenoic acid is expanding, driven by its applications in advanced material science and specialty chemicals. Suppliers and distributors often highlight its purity and stability, which are critical for high-end applications. SEO-optimized queries like "buy 2-Propenoic acid, 2-methyl-3-phenyl-" or "CAS 1895-97-2 suppliers" reflect the demand from procurement professionals and researchers seeking reliable sources.

Handling and storage of 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)- require standard laboratory precautions to ensure stability. While not classified as hazardous under typical conditions, it is recommended to store the compound in a cool, dry place away from direct sunlight to prevent degradation. This practical information is often sought after in forums and Q&A platforms, where users inquire about "safe handling of unsaturated carboxylic acids" or "storage conditions for CAS 1895-97-2."

In summary, 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)- (CAS No. 1895-97-2) is a multifaceted compound with broad applications in polymer science, pharmaceuticals, and sustainable chemistry. Its structural features and reactivity profile make it a valuable asset for researchers and industries alike. As interest in specialty chemicals and eco-friendly materials continues to rise, this compound is poised to remain a key player in innovation-driven markets.